![molecular formula C21H25N3O5S B5912815 N'-(3,4-dimethoxybenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide](/img/structure/B5912815.png)
N'-(3,4-dimethoxybenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-(3,4-dimethoxybenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide, also known as DPI-3290, is a chemical compound that belongs to the class of hydrazones. It has been extensively studied for its potential use in various scientific research applications, particularly in the field of medicinal chemistry. In
Mechanism of Action
The mechanism of action of N'-(3,4-dimethoxybenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide involves the inhibition of a specific enzyme called glycogen synthase kinase-3 beta (GSK-3β). This enzyme plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting GSK-3β, this compound can disrupt these processes, leading to the inhibition of cancer cell growth and the suppression of inflammation.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in vitro and in vivo. In cancer cells, this compound inhibits cell proliferation and induces apoptosis, leading to the suppression of tumor growth. Inflammatory cells, this compound reduces the production of inflammatory cytokines and oxidative stress, leading to the suppression of inflammation. Additionally, this compound has been found to have minimal toxicity in normal cells, making it a potential candidate for therapeutic use.
Advantages and Limitations for Lab Experiments
One of the main advantages of N'-(3,4-dimethoxybenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide is its high selectivity for GSK-3β, making it a potential candidate for therapeutic use. Additionally, this compound has been found to have minimal toxicity in normal cells, making it a safe option for use in lab experiments. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on N'-(3,4-dimethoxybenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide. One potential avenue is to investigate its potential use in combination therapy with other chemotherapeutic agents for the treatment of cancer. Additionally, further research is needed to determine the optimal dosing and administration of this compound for therapeutic use. Finally, more studies are needed to investigate the potential use of this compound in the treatment of other diseases such as Alzheimer's disease and diabetes.
Synthesis Methods
The synthesis of N'-(3,4-dimethoxybenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide involves the reaction of 4-(1-piperidinylsulfonyl)benzohydrazide with 3,4-dimethoxybenzaldehyde in the presence of a catalyst. The resulting product is then purified using chromatographic techniques to obtain pure this compound. This method has been optimized for high yield and purity, making it suitable for large-scale production.
Scientific Research Applications
N'-(3,4-dimethoxybenzylidene)-4-(1-piperidinylsulfonyl)benzohydrazide has been studied extensively for its potential use as a therapeutic agent in various scientific research applications. It has shown promising results in inhibiting the growth of cancer cells, particularly in breast cancer and leukemia. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma.
properties
IUPAC Name |
N-[(Z)-(3,4-dimethoxyphenyl)methylideneamino]-4-piperidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O5S/c1-28-19-11-6-16(14-20(19)29-2)15-22-23-21(25)17-7-9-18(10-8-17)30(26,27)24-12-4-3-5-13-24/h6-11,14-15H,3-5,12-13H2,1-2H3,(H,23,25)/b22-15- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDJBAKPMHXGYKQ-JCMHNJIXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=NNC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=N\NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.